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Introduction
Opabactin (OP) is a highly potent and stable synthetic agonist of the abscisic acid (ABA)

receptor, designed to enhance drought tolerance in crop plants by regulating water use.[1][2][3]

As a "super hormone," opabactin is approximately 10 times more potent than endogenous

ABA in inducing anti-transpirant responses.[3] These characteristics make it a valuable tool for

research into plant stress physiology and a promising candidate for the development of

agrochemicals to mitigate crop losses due to drought.

These application notes provide detailed protocols for the preparation and application of

opabactin to crop plants in a greenhouse setting, methods for evaluating its efficacy, and an

overview of its mechanism of action.

Mechanism of Action: The ABA Signaling Pathway
Opabactin mimics the action of abscisic acid (ABA) by binding to and activating the

PYR/PYL/RCAR family of ABA receptors. This activation triggers a signaling cascade that leads

to the closure of stomata, the microscopic pores on leaf surfaces responsible for gas exchange

and water transpiration.

The core components of this pathway are:
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PYR/PYL/RCAR Receptors: These are the primary receptors for ABA and its agonists like

opabactin.

Type 2C Protein Phosphatases (PP2Cs): These are negative regulators of the signaling

pathway. In the absence of ABA, PP2Cs are active and suppress downstream signaling.

SNF1-related Protein Kinases 2 (SnRK2s): These are positive regulators of the pathway.

Upon binding of opabactin to the PYR/PYL/RCAR receptors, the receptor undergoes a

conformational change that allows it to bind to and inhibit the activity of PP2Cs. This inhibition

relieves the suppression of SnRK2s, which then become active and phosphorylate downstream

targets, including ion channels in the guard cells of the stomata. The activation of these ion

channels leads to an efflux of ions from the guard cells, a decrease in turgor pressure, and

ultimately, stomatal closure. This reduction in stomatal aperture conserves water within the

plant.[4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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